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Compound of Interest

Compound Name: PAR-2 (1-6) (human)

Cat. No.: B1354043 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of peptides such as PAR-2 (1-6) (human) is paramount for both personal safety and

experimental integrity. While PAR-2 (1-6) amide (human) trifluoroacetate salt is not classified as

a hazardous substance under Regulation (EC) No 1272/2008, adherence to standard

laboratory safety protocols is essential to minimize any potential risks.[1]

Personal Protective Equipment (PPE)
When handling PAR-2 (1-6), the use of appropriate personal protective equipment is the first

line of defense against potential exposure. The following PPE is recommended:

Lab Coat: A standard lab coat should be worn to protect street clothes from contamination.

Gloves: Nitrile gloves are recommended to prevent skin contact.[2] It is crucial to inspect

gloves for any signs of damage before use and to practice proper removal techniques to

avoid contaminating the skin.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect the

eyes from any potential splashes or aerosols.[3][4]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not required.[1][3] However, in cases of insufficient ventilation, or when handling

the lyophilized powder which can be volatile, a suitable respiratory protective device should

be used.[1][5]
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Handling and Storage Procedures
Proper handling and storage are critical for maintaining the integrity of the peptide and ensuring

a safe laboratory environment.

Ventilation: Always handle peptides in a well-ventilated area.[5][6]

Hygiene: Avoid eating, drinking, or smoking in the laboratory.[3][4][6] Wash hands thoroughly

after handling the peptide, even if gloves were worn.[1][3]

Storage:

Lyophilized Peptide: For long-term storage, keep the lyophilized peptide at -20°C or colder.

[2][5] For short-term storage, it can be kept at 4°C.[5]

Reconstituted Peptide: Once reconstituted, it is recommended to aliquot the peptide

solution to avoid repeated freeze-thaw cycles.[2][5] These aliquots can be stored at -20°C

for several months or at -80°C for up to a year.[5] For short-term use, the solution can be

kept at 4°C for 1-2 weeks.[5]

First Aid and Spill Response
In the event of exposure or a spill, immediate and appropriate action is necessary.

After Inhalation: Move the individual to fresh air. If they experience any complaints, consult a

doctor.[1]

After Skin Contact: Immediately wash the affected area with soap and plenty of water and

rinse thoroughly.[1]

After Eye Contact: Rinse the opened eye for several minutes under running water.[1]

After Swallowing: If symptoms persist, seek medical advice.[1]

Spill Response: In case of a spill, contain the material promptly using absorbent materials.[2]

The area should then be disinfected.[2] Dispose of the waste in accordance with local

regulations.[2]
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Disposal Plan
All waste materials should be handled and disposed of according to institutional and local

regulations for chemical and biological waste.[2] Contaminated sharps, such as needles or

broken glass, must be disposed of in puncture-resistant containers.[2]

Quantitative Safety Data Summary
Parameter Value/Information Source

CAS Number 190383-13-2 [1]

Classification (EC No

1272/2008)

Void (Not Classified as

Hazardous)
[1]

Signal Word Void [1]

Hazard Statements Void [1]

Primary Irritant Effect (Skin) No irritant effect [1]

Primary Irritant Effect (Eye) No irritating effect [1]

Sensitization No sensitizing effects known [1]

Long-term Storage

(Lyophilized)
≤ -20°C [2][5]

Short-term Storage (In

Solution)
4°C for 1-2 weeks [5]

Safe Handling and Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.realpeptides.co/research-peptide-handling-safety-checklist/
https://www.realpeptides.co/research-peptide-handling-safety-checklist/
https://msds.bachem.com/MSDSSearch/servlet/ext/StreamExtPDF?pdf=4029152
https://msds.bachem.com/MSDSSearch/servlet/ext/StreamExtPDF?pdf=4029152
https://msds.bachem.com/MSDSSearch/servlet/ext/StreamExtPDF?pdf=4029152
https://msds.bachem.com/MSDSSearch/servlet/ext/StreamExtPDF?pdf=4029152
https://msds.bachem.com/MSDSSearch/servlet/ext/StreamExtPDF?pdf=4029152
https://msds.bachem.com/MSDSSearch/servlet/ext/StreamExtPDF?pdf=4029152
https://msds.bachem.com/MSDSSearch/servlet/ext/StreamExtPDF?pdf=4029152
https://www.realpeptides.co/research-peptide-handling-safety-checklist/
https://www.sb-peptide.com/support/handling-storage/
https://www.sb-peptide.com/support/handling-storage/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling

Storage Disposal

Don Personal Protective Equipment
(Lab Coat, Gloves, Eye Protection)

Ensure Adequate Ventilation

Proceed to
Handling Area

Weigh Lyophilized Peptide Reconstitute in Appropriate Solvent

Dispose of Contaminated Consumables
(e.g., pipette tips, tubes)

Aliquot for Storage

Short-term Storage (4°C)
or

Long-term Storage (≤ -20°C)Store Appropriately
Dispose of Unused Peptide Solution

Follow Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of PAR-2 (1-6).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1354043#personal-protective-equipment-for-
handling-par-2-1-6-human]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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